BENGHE e s

Comprehensive Disposal Guide: Pyrovalerone-
d8 Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Pyrovalerone-d8 Hydrochloride
Cat. No.: B15295106
Get Quote

Executive Summary & Regulatory Classification

Pyrovalerone-d8 Hydrochloride is a deuterated analog of Pyrovalerone, primarily used as an
internal standard in forensic and clinical toxicology.

e Regulatory Status (US):DEA Schedule V Controlled Substance.

o Note: While Pyrovalerone is Schedule V (21 CFR § 1308.15), its structural analogs (like
MDPV) are Schedule I. As a direct isotopologue of Pyrovalerone, Pyrovalerone-d8
generally falls under the same scheduling as the parent compound unless explicitly
exempted. Strict adherence to DEA regulations is mandatory.

» Waste Classification:Hazardous Chemical Waste (Toxic).

o It does not typically carry a specific EPA P- or U-list code but is classified as hazardous
due to toxicity characteristics and its status as a pharmaceutical substance.

Immediate Action Required: Do not dispose of this substance in municipal trash or standard
sewage systems. Disposal requires a dual-compliance approach satisfying both DEA (diversion
control) and EPA/RCRA (environmental safety) regulations.
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Physicochemical Properties & Hazard Profile

Before initiating disposal, verify the compound's state to select the correct waste stream.

Property Data

Chemical Name Pyrovalerone-d8 (hydrochloride)

Pyrovalerone (1-(4-methylphenyl)-2-(1-
Parent Compound o
pyrrolidinyl)-1-pentanone)

CAS Number 1246820-09-6 (or similar for d8 variant)

Physical State Crystalline Solid (typically white to off-white)
Solubility Soluble in Methanol, DMSO, Water

Primary Hazards Acute Toxicity (Oral/Inhalation), CNS Stimulation
DEA Schedule Schedule V (C-V)

Storage Requirement -20°C, secure controlled substance safe

Safety & Handling Pre-Disposal

Objective: Prevent exposure and accidental loss during the waste transfer process.

» PPE Requirements:
o Respiratory: NIOSH-approved N95 particulate respirator or P100 if handling bulk powder.
o Dermal: Nitrile gloves (double-gloving recommended for solutions).
o Ocular: Safety glasses with side shields or chemical splash goggles.

e Engineering Controls: All manipulation of the open substance must occur within a certified
chemical fume hood.

Disposal Workflow: Decision Logic
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The disposal path depends entirely on the nature of the material: Inventory (Stock) vs.
Experimental Waste.

Identify Material State

Is it Unused/Expired

Stock Standard?

Is it Experimental Waste? PATH A: Reverse Distribution
(Solutions, Vials, PPE) (Preferred for Inventory)

PATH B: Hazardous Waste Stream 1. Contact DEA-Registered

(For Process Waste) Reverse Distributor
1. Segregate into 2. Transfer Custody
'‘Controlled Waste' Container (Invoice/Record)
2. Render Non-Retrievable 3. Distributor Submits
(e.g., Encapsulation/Solvent) DEA Form 41

y

3. On-Site Sequestration
or Witnessed Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for Pyrovalerone-d8 disposal. Path A ensures regulatory compliance
for inventory; Path B addresses safety for mixtures.

Detailed Operational Procedures
Protocol A: Disposal of Expired/Unused Inventory
(Reverse Distribution)

Best for: Pure standards in original vials, expired stock. Scientific Rationale: This transfers the
legal custody and liability of the controlled substance to a licensed entity authorized to destroy
it.

 Inventory Verification: Confirm the exact mass/volume remaining in the vial. This must match
your internal controlled substance logbook.

e Vendor Selection: Contact a DEA-Registered Reverse Distributor. (Note: Standard
hazardous waste haulers often cannot legally accept intact controlled substances unless
they are also registered as reverse distributors).

o Documentation (Schedule V):
o Unlike Schedule I or II, DEA Form 222 is not required for Schedule V transfers.

o Invoice Record: You must maintain an invoice or packing slip recording the drug name,
form, quantity, and date of transfer.

o Chain of Custody: Obtain a signature from the carrier upon pickup.

o Finalization: The Reverse Distributor will perform the destruction and submit DEA Form 41 to
the DEA. Request a copy of the "Certificate of Destruction” for your records.

Protocol B: Disposal of Experimental Waste (Process
Mixtures)

Best for: Diluted solutions, autosampler vials, contaminated gloves/wipes. Scientific Rationale:
Once mixed with solvents or biological matrices, the substance is chemically impure but legally
remains a controlled substance until "rendered non-retrievable."
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e Segregation: Do not mix with general organic solvent waste. Use a dedicated container
labeled "Hazardous Waste - Controlled Substance (Trace)".

¢ Non-Retrievable Standard:

o The DEA requires the method to permanently alter the substance's physical/chemical
state.[1]

o Method: Absorb liquid waste into a solid matrix (e.g., "drug buster" activated carbon
systems) or mix with a binding agent that prevents extraction.

» Storage: Store the waste container in the controlled substance safe until pickup.

» Disposal: Hand off to your facility's hazardous waste contractor for Incineration. Ensure the
manifest explicitly lists "Pharmaceutical Waste - Incineration Required."

Protocol C: Spill Cleanup

e |solate: Evacuate the immediate area if dust is airborne.
o PPE: Don N95 respirator, double gloves, and lab coat.

o Containment: Cover spill with a damp paper towel (to prevent dust generation) or absorbent
pads (for liquids).

o Deactivation: Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by Ethanol.
Bleach helps oxidize the organic amine structure, aiding in degradation.

» Disposal: Place all cleanup materials into the "Hazardous Waste - Controlled Substance”
container (see Protocol B).

Documentation & Compliance Checklist

Failure to document disposal is a primary source of audit findings.

Controlled Substance Logbook: Updated to reflect "Transferred to Reverse Distributor” or
"Disposed as Waste" with the exact date and amount.
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Waste Manifest: Retain the EPA/DOT manifest from your waste hauler.
Certificate of Destruction: Filed with the logbook (if applicable).

Witness Signature: If destroying on-site (rare and not recommended without specific DEA
approval), two authorized employees must witness and sign.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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